Cas no 302548-43-2 (4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 302548-43-2
• MF: C₁₆H₁₀BrN₃O₅S₂
• MW: 468.301700115204
• CID: 3083503
• PubChem ID: 1631196
• Update Time: 2025-06-25

4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)benzamide
• 4-bromo-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide
• AB00673026-01
• Cambridge id 5762739
• STK091676
• F1015-0031
• AKOS001059361
• 302548-43-2
• 4-bromo-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide
• 4-bromo-N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]benzamide
• Z30208111
• 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C16H10BrN3O5S2/c17-11-3-1-10(2-4-11)15(21)19-16-18-9-14(26-16)27(24,25)13-7-5-12(6-8-13)20(22)23/h1-9H,(H,18,19,21)
• InChI Key： BIGDRYRJCYNXGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=NC=C(S1)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)=O

Computed Properties

• Exact Mass: 466.92453Da
• Monoisotopic Mass: 466.92453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 159Ų

Additional information on 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide (CAS No. 302548-43-2)

4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide is a sophisticated organic compound characterized by its intricate molecular architecture, which comprises a thiazole core linked to a bromobenzamide moiety and a nitrobenzenesulfonyl substituent. This compound, identified by its Chemical Abstracts Service (CAS) number 302548-43-2, has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and structural features that make it a promising candidate for further investigation.

The molecular structure of 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide exhibits a high degree of functionalization, which is typical for compounds designed for therapeutic applications. The presence of a bromine atom at the para position of the benzene ring and the nitro group on another aromatic ring introduces electrophilic and electron-withdrawing effects, respectively, influencing the compound's reactivity and interactions with biological targets. Additionally, the thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole scaffold, in particular, has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of thiazole have shown efficacy in inhibiting enzymes such as dihydrofolate reductase (DHFR) and thiamine pyrophosphate synthase (TPPS), which are critical in cellular metabolism and disease processes. The incorporation of additional functional groups, such as the nitrobenzenesulfonyl moiety, further enhances the compound's potential by introducing specific interactions with biological targets.

In the context of current research, 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide represents an intriguing candidate for further exploration due to its structural complexity and functional diversity. The bromobenzamide group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's pharmacokinetic properties and target specificity. Moreover, the combination of the thiazole, bromobenzamide, and nitrobenzenesulfonyl functionalities suggests that this compound may exhibit multiple modes of action, making it a versatile tool for studying complex biological systems.

The synthesis of such highly functionalized molecules requires meticulous planning and expertise in organic chemistry. The introduction of multiple substituents into a rigid heterocyclic framework demands precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and multi-step sequences, are often employed to construct the desired molecular architecture. The success of these synthetic endeavors is crucial for obtaining sufficient quantities of the compound for subsequent biological evaluation.

Once synthesized, compounds like 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide are subjected to rigorous testing to assess their biological activity. High-throughput screening (HTS) platforms are commonly used to identify compounds that exhibit promising interactions with target proteins or enzymes. Additionally, computational methods such as molecular docking and quantum mechanics calculations can provide insights into the binding mode and affinity of the compound toward its intended target(s). These approaches help researchers prioritize candidates for further detailed investigation.

The potential applications of 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide span across various therapeutic areas. Given its structural features, this compound may be explored for its antimicrobial properties against resistant strains of bacteria or as an inhibitor of specific enzymes involved in cancer progression. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for developing anti-inflammatory agents. The versatility of its chemical framework allows for extensive derivatization, enabling researchers to optimize its efficacy and selectivity for specific diseases or conditions.

In conclusion, 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide (CAS No. 302548-43-2) is a structurally complex and functionally rich molecule with significant potential in medicinal chemistry. Its unique combination of pharmacophoric elements positions it as an attractive candidate for further research into novel therapeutic agents. As our understanding of biological pathways continues to expand, 4-bromo-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide may play a crucial role in addressing unmet medical needs through innovative drug discovery efforts.